Tigemonam

• CAS No.: 102507-71-1
• Product Name: Tigemonam
• Molecular Formula: C₁₂H₁₅N₅O₉S₂
• Molecular Weight: 437.4 g/mol
• IUPAC Name: 2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-[[(3S)-2,2-dimethyl-4-oxo-1-sulfooxyazetidin-3-yl]amino]-2-oxoethylidene]amino]oxyacetic acid
• Standard InChI: InChI=1S/C12H15N5O9S2/c1-12(2)8(10(21)17(12)26-28(22,23)24)15-9(20)7(16-25-3-6(18)19)5-4-27-11(13)14-5/h4,8H,3H2,1-2H3,(H2,13,14)(H,15,20)(H,18,19)(H,22,23,24)/b16-7-/t8-/m1/s1
• Standard InChIKey: VAMSVIZLXJOLHZ-QWFSEIHXSA-N
• Isomeric SMILES: CC1([C@@H](C(=O)N1OS(=O)(=O)O)NC(=O)/C(=N\OCC(=O)O)/C2=CSC(=N2)N)C
• SMILES: CC1(C(C(=O)N1OS(=O)(=O)O)NC(=O)C(=NOCC(=O)O)C2=CSC(=N2)N)C
• Canonical SMILES: CC1(C(C(=O)N1OS(=O)(=O)O)NC(=O)C(=NOCC(=O)O)C2=CSC(=N2)N)C
• Description: Tigemonam is a monobactam, with potent activity against Gram-negative aerobic bacterial pathogens.
• Synonyms: SQ 30836; SQ-30836; tigemonam
• Reference: [1]. Rylander M, et al. Comparative in-vitro activity of tigemonam, a new monobactam. J Antimicrob Chemother. 1988 Sep;22(3):307-13.[2]. Clark JM, et al. In vivo evaluation of tigemonam, a novel oral monobactam. Antimicrob Agents Chemother. 1987 Feb;31(2):226-9.
• PubChem Compound: 9576769
• Last Modified: Nov 11 2021